Cas no 1228571-48-9 ((1R)-1-Aminoindan-5-OL)

(1R)-1-Aminoindan-5-OL structure
(1R)-1-Aminoindan-5-OL structure
Product Name:(1R)-1-Aminoindan-5-OL
CAS No:1228571-48-9
MF:C9H11NO
MW:149.189742326736
CID:5018972
Update Time:2023-08-25

(1R)-1-Aminoindan-5-OL Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-AMINOINDAN-5-OL
    • AB43048
    • (R)-1-Amino-2,3-dihydro-1H-inden-5-ol
    • (1R)-1-AMINO-2,3-DIHYDRO-1H-INDEN-5-OL
    • (1R)-1-Aminoindan-5-OL
    • Inchi: 1S/C9H11NO/c10-9-4-1-6-5-7(11)2-3-8(6)9/h2-3,5,9,11H,1,4,10H2/t9-/m1/s1
    • InChI Key: BYWKFVGAEAECSB-SECBINFHSA-N
    • SMILES: OC1C=CC2=C(C=1)CC[C@H]2N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2
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